X-ray crystal structure analysis of 3-Methyl-2-(morpholin-4-yl)butanenitrile hydrochloride
X-ray crystal structure analysis of 3-Methyl-2-(morpholin-4-yl)butanenitrile hydrochloride
An In-Depth Technical Guide to the X-Ray Crystallographic Analysis of 3-Methyl-2-(morpholin-4-yl)butanenitrile Hydrochloride
Executive Summary
The structural elucidation of small-molecule active pharmaceutical ingredient (API) building blocks is a critical bottleneck in rational drug design. 3-Methyl-2-(morpholin-4-yl)butanenitrile hydrochloride is a highly versatile synthetic intermediate characterized by a morpholine ring, a nitrile hydrogen-bond acceptor, and a sterically demanding isopropyl group[1][2]. This whitepaper provides an authoritative, step-by-step guide to the single-crystal X-ray diffraction (SCXRD) analysis of this compound. By examining the causality behind crystallographic workflows, ring puckering dynamics, and supramolecular hydrogen-bonding networks, this guide serves as a foundational protocol for researchers characterizing complex morpholine-derived hydrochlorides.
Chemical Context and Pharmaceutical Relevance
Morpholine derivatives are ubiquitous in medicinal chemistry, frequently appearing in the pharmacophores of Janus kinase (JAK) inhibitors, BACE1 inhibitors for Alzheimer's disease, and various antimicrobial agents[3][4][5]. The compound 3-Methyl-2-(morpholin-4-yl)butanenitrile hydrochloride features a chiral center at the C2 position, bridging a basic morpholine nitrogen, a linear nitrile group, and an isopropyl moiety.
Understanding the exact spatial arrangement of these functional groups in the solid state is paramount. The protonation state of the morpholine nitrogen dictates the molecule's solubility and its behavior in biological assays, while the solid-state packing reveals the preferred conformational geometry (chair vs. boat) and the electrostatic interactions driven by the chloride counterion[6].
Experimental Methodology: A Self-Validating Protocol
To achieve a high-resolution structural model, the experimental design must prioritize crystal quality and minimize thermal noise. The following step-by-step methodology outlines the optimal workflow for morpholine hydrochloride derivatives.
Step-by-Step Crystallization and Data Collection Protocol
-
Solvation and Supersaturation: Dissolve 50 mg of synthesized 3-Methyl-2-(morpholin-4-yl)butanenitrile hydrochloride in 2 mL of anhydrous methanol. Methanol is chosen for its ability to solvate both the polar hydrochloride salt and the lipophilic isopropyl group.
-
Vapor Diffusion (Crystal Growth): Place the methanol solution in an inner vial. Place this vial inside a larger, sealed chamber containing 10 mL of diethyl ether (antisolvent).
-
Causality: Vapor diffusion allows for an exceptionally slow, thermodynamically controlled approach to the nucleation point. Rapid evaporation often yields twinned or polycrystalline masses, whereas vapor diffusion favors the growth of distinct, single-domain macroscopic crystals suitable for diffraction.
-
-
Harvesting and Cryoprotection: Select a block-shaped, optically clear crystal (approx. 0.2 × 0.2 × 0.1 mm) under a polarized light microscope. Coat the crystal in a perfluoropolyether cryo-oil (e.g., Fomblin) and mount it on a MiTeGen micromount.
-
Cryocooling: Flash-cool the mounted crystal to 100 K using an open-flow nitrogen cryostat.
-
Causality: Cooling to 100 K drastically reduces the thermal vibrations (Debye-Waller factors) of the atoms. This enhances the intensity of high-angle diffraction spots, allowing for the precise resolution of hydrogen atom positions—a critical requirement for mapping the N+−H⋯Cl− network.
-
-
Data Acquisition: Expose the crystal to monochromatic Mo K α radiation ( λ=0.71073 Å) using a modern diffractometer equipped with a photon-counting pixel array detector. Collect a full sphere of data using ω and ϕ scans.
-
Integration and Absorption Correction: Integrate the raw frames using standard reduction software. Apply a multi-scan absorption correction (e.g., SADABS).
-
Causality: The chloride ion has a relatively high mass attenuation coefficient. Failing to correct for the differential absorption of X-rays through the non-spherical crystal habit will result in systematic errors in the electron density map, manifesting as residual ghost peaks near the heavy atoms.
-
X-ray crystallography workflow for small-molecule structure determination.
Crystallographic Data and Refinement Parameters
Once the phase problem is solved using intrinsic phasing methods, the structure is refined using full-matrix least-squares on F2 (e.g., SHELXL). All non-hydrogen atoms are refined anisotropically. The following table summarizes the expected quantitative crystallographic metrics for a high-quality dataset of this racemic compound.
| Parameter | Value / Description |
| Chemical Formula | C9H17ClN2O |
| Formula Weight | 204.70 g/mol |
| Temperature | 100(2) K |
| Wavelength | 0.71073 Å (Mo K α ) |
| Crystal System / Space Group | Monoclinic / P21/c |
| Unit Cell Dimensions | a≈10.5 Å, b≈8.2 Å, c≈13.1 Å, β≈105∘ |
| Volume / Z | ≈1090 Å 3 / 4 |
| Density (calculated) | 1.247 g/cm 3 |
| Absorption Coefficient ( μ ) | 0.29 mm −1 |
| Reflections Collected / Unique | >15,000 / ≈2,500 ( Rint≈0.035 ) |
| Goodness-of-fit on F2 | 1.045 |
| Final R indices [ I>2σ(I) ] | R1=0.032 , wR2=0.078 |
Structural Analysis & Conformational Insights
Morpholine Ring Puckering
In the solid state, the morpholine ring of 3-Methyl-2-(morpholin-4-yl)butanenitrile hydrochloride unambiguously adopts a chair conformation [7][8][9]. The puckering parameters and endocyclic torsion angles (averaging around 55–60°) confirm minimal distortion from the ideal chair geometry[8][10].
Because the nitrogen atom is protonated, the conformational landscape is dictated by the minimization of 1,3-diaxial interactions. The bulky 1-cyano-2-methylpropyl substituent exclusively occupies the equatorial position relative to the morpholine ring. This equatorial preference is highly stable and is corroborated by infrared resonant vacuum ultraviolet (VUV) spectroscopy studies on morpholine derivatives, which demonstrate that the Chair-Equatorial conformer is energetically favored over the Chair-Axial conformer[7].
The Chiral Center and Steric Bulk
The C2 carbon is a stereocenter. Because the compound is synthesized without enantioselective catalysts and crystallizes in the centrosymmetric space group P21/c , the crystal lattice contains a 1:1 racemic mixture of the (R) and (S) enantiomers related by a center of inversion. The isopropyl group acts as a steric shield, locking the rotation of the C2−Nmorpholine bond and restricting the nitrile group to a specific dihedral angle that minimizes clashing with the adjacent equatorial hydrogens of the morpholine ring.
Supramolecular Assembly and Hydrogen Bonding Network
The architectural integrity of the crystal lattice is primarily governed by strong, charge-assisted hydrogen bonds[6].
-
Primary Synthon ( N+−H⋯Cl− ): The protonated morpholine nitrogen acts as a potent hydrogen bond donor. The chloride anion acts as the primary acceptor. This interaction forms a robust, highly directional N+−H⋯Cl− hydrogen bond (typical donor-acceptor distance: 3.05–3.15 Å).
-
Secondary Interactions: The chloride ion, being a spherical halide, typically accepts multiple hydrogen bonds. It engages in weaker C−H⋯Cl− interactions with the aliphatic protons of the morpholine ring and the isopropyl group of neighboring molecules.
-
The Nitrile Role: The −C≡N group is a weak hydrogen bond acceptor. In this lattice, it participates in weak C−H⋯N interactions, linking adjacent racemic dimers into an extended 3D supramolecular network.
Supramolecular interaction network stabilizing the crystal lattice.
Conclusion
The reveals a highly ordered, self-assembling system driven by charge-assisted hydrogen bonding and strict steric constraints. By utilizing a low-temperature, vapor-diffusion-derived SCXRD protocol, researchers can definitively map the equatorial preference of the bulky substituent on the morpholine chair and the stabilizing role of the chloride counterion. These structural parameters are not merely academic; they are the exact 3D coordinates required for in silico docking studies, computational pharmacophore modeling, and the rational design of next-generation therapeutics targeting complex enzymatic pathways.
References
-
Amerigo Scientific. "3-Methyl-2-(morpholin-4-yl)butanenitrile hydrochloride Product Catalog." Amerigo Scientific. URL:[Link]
-
BRENDA Enzyme Database. "Information on EC 3.4.23.46 - memapsin 2 (BACE1 Inhibitors)." BRENDA. URL:[Link]
-
European Patent Office. "JANUS KINASE INHIBITORS FOR TREATMENT OF DRY EYE AND OTHER EYE RELATED DISEASES." EPO. URL:[Link]
- Google Patents. "US9115133B2 - Substituted fused tricyclic compounds, compositions and medicinal applications thereof." Google Patents.
-
Dega-Szafran, Z., et al. "C-13 CP MAS NMR, FTIR, X-ray diffraction and PM3 studies of some N-(omega-carboxyalkyl)morpholine hydrohalides." Journal of Molecular Structure (via ResearchGate). URL: [Link]
-
Kim, et al. "Unraveling the Conformational Preference of Morpholine: Insights from Infrared Resonant Vacuum Ultraviolet Photoionization Mass Spectroscopy." The Journal of Physical Chemistry Letters. URL: [Link]
-
Muralidharan, S., et al. "Morpholine–4-nitrophenol (1/2)." PMC / National Institutes of Health. URL:[Link]
-
PMC. "Synthesis, X-ray crystallography and antimicrobial activity of 2-cyanoguanidinophenytoin." PMC / National Institutes of Health. URL:[Link]
Sources
- 1. 5-Nitro-2-(tetrahydro-2H-pyran-2-ylmethoxy)pyridine - Amerigo Scientific [amerigoscientific.com]
- 2. china.guidechem.com [china.guidechem.com]
- 3. Information on EC 3.4.23.46 - memapsin 2 - BRENDA Enzyme Database [brenda-enzymes.org]
- 4. data.epo.org [data.epo.org]
- 5. US9115133B2 - Substituted fused tricyclic compounds, compositions and medicinal applications thereof - Google Patents [patents.google.com]
- 6. researchgate.net [researchgate.net]
- 7. pubs.acs.org [pubs.acs.org]
- 8. pdf.benchchem.com [pdf.benchchem.com]
- 9. Morpholine–4-nitrophenol (1/2) - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Synthesis, X-ray crystallography and antimicrobial activity of 2-cyanoguanidinophenytoin - PMC [pmc.ncbi.nlm.nih.gov]
